Cas no 1022-79-3 (5-Bromo-2’-deoxycytidine)

• Product Name: 5-Bromo-2’-deoxycytidine
• CAS No: 1022-79-3
• MF: C₉H₁₂BrN₃O₄
• MW: 306.11328125
• MDL: MFCD00047496
• CID: 40576
• PubChem ID: 472175
• Update Time: 2024-11-26

5-Bromo-2’-deoxycytidine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-bromo-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• 4-Amino-5-bromo-1-((2R,4S,5R)-4-hydroxy-5-(hydroxy-methyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• 4-Amino-5-bromo-1-[(2R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 5-BrdC
• 5-BR-DC
• Aids072378
• Aids-072378
• 5-Bromo-dcrd
• Bromodeoxycytidine
• 5-BROMODEOXYCYTIDINE
• 5-Br-2'-deoxycytidine
• 2'-DEOXY-5-BROMOCYTIDINE
• 5-bromo-2’-deoxy-cytidin
• 5-BROMO-2'-DEOXYCYTIDINE
• Brcdr
• 6M3TP1AIBH
• BCDR
• CYTIDINE, 5-BROMO-2'-DEOXY-
• C.A.S. 1,022,793
• C9H12BrN3O4
• Cytidine,5-bromo-2'-deoxy-
• 5-bromo-2
• HG1358
• SCHEMBL197813
• 4-amino-5-bromo-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one
• NSC-61765
• 4-AMINO-5-BROMO-1-((2R,4S,5R)-4-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL)PYRIMIDIN-2-ONE
• 5-bromo-2'-doxy-D-cytidine
• NSC 61765
• BRN 0027385
• 4-amino-5-bromo-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• CHEMBL386413
• 1022-79-3
• A855744
• MFCD00047496
• AS-59077
• AKOS015833979
• CS-W012092
• AC-32305
• KISUPFXQEHWGAR-RRKCRQDMSA-N
• 5BT
• NS00042597
• Q27265134
• EINECS 213-824-2
• 5-bromo-2'-deoxy-d-cytidine
• 4-amino-5-bromo-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
• UNII-6M3TP1AIBH
• 4-25-00-03689 (Beilstein Handbook Reference)
• AKOS016001310
• 5-Bromo-2''-deoxycytidine
• 5 Bromo 2' Deoxycytidine
• 5-Bromo-2’-deoxycytidine

• MDL： MFCD00047496
• Inchi： 1S/C9H12BrN3O4/c10-4-2-13(9(16)12-8(4)11)7-1-5(15)6(3-14)17-7/h2,5-7,14-15H,1,3H2,(H2,11,12,16)/t5-,6+,7+/m0/s1
• InChI Key： KISUPFXQEHWGAR-RRKCRQDMSA-N
• SMILES： BrC1C(N)=NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O
• BRN： 0027385

Computed Properties

• Exact Mass: 305.00100
• Monoisotopic Mass: 305.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.9
• Topological Polar Surface Area: 108

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 2.12
• Boiling Point: 510.8°C at 760 mmHg
• Flash Point: 262.7 °C
• Refractive Index: 1.763
• PSA: 110.60000
• LogP: -0.19010
• Solubility: Not determined

5-Bromo-2’-deoxycytidine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： S22; S24/25
• RTECS：HA3705000
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents